Cas no 1894481-79-8 (3-fluoro-4-(sulfanylmethyl)phenol)

• Product Name: 3-fluoro-4-(sulfanylmethyl)phenol
• CAS No: 1894481-79-8
• MF: C₇H₇FOS
• MW: 158.193284273148
• CID: 6124912
• PubChem ID: 117219906
• Update Time: 2025-06-13

3-fluoro-4-(sulfanylmethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(sulfanylmethyl)phenol
• EN300-1288423
• 1894481-79-8

• Inchi： 1S/C7H7FOS/c8-7-3-6(9)2-1-5(7)4-10/h1-3,9-10H,4H2
• InChI Key： PJLUUJFGOGTVDX-UHFFFAOYSA-N
• SMILES： SCC1C=CC(=CC=1F)O

Computed Properties

• Exact Mass: 158.02016418g/mol
• Monoisotopic Mass: 158.02016418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.2Ų

Additional information on 3-fluoro-4-(sulfanylmethyl)phenol

Recent Advances in the Study of 3-fluoro-4-(sulfanylmethyl)phenol (CAS: 1894481-79-8) in Chemical Biology and Pharmaceutical Research

The compound 3-fluoro-4-(sulfanylmethyl)phenol (CAS: 1894481-79-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The information presented here is based on a comprehensive review of recent academic literature, patents, and industry reports.

Recent studies have highlighted the role of 3-fluoro-4-(sulfanylmethyl)phenol as a versatile intermediate in the synthesis of biologically active molecules. Its fluorine and sulfanylmethyl functional groups make it a valuable building block for the development of novel pharmaceuticals, particularly in the areas of oncology and infectious diseases. Researchers have successfully incorporated this compound into various scaffolds, demonstrating its utility in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its use in the synthesis of potent kinase inhibitors with improved selectivity profiles.

In terms of biological activity, preliminary investigations have revealed that 3-fluoro-4-(sulfanylmethyl)phenol exhibits interesting pharmacological properties. Its ability to modulate specific enzymatic pathways has been demonstrated in vitro, suggesting potential applications in targeted therapies. Furthermore, the compound's stability and bioavailability characteristics have been evaluated in recent pharmacokinetic studies, providing valuable insights for future drug formulation efforts. These findings are particularly relevant given the growing interest in small-molecule therapeutics with precise mechanisms of action.

The synthetic routes to 3-fluoro-4-(sulfanylmethyl)phenol have also been optimized in recent years, with several research groups reporting improved yields and purity levels. A 2024 patent application describes a novel catalytic system that significantly enhances the efficiency of the key sulfanylation step, making large-scale production more feasible. These advancements in synthetic methodology are expected to facilitate further exploration of this compound's potential in drug discovery programs.

Looking ahead, researchers are particularly interested in exploring the structure-activity relationships of derivatives based on the 3-fluoro-4-(sulfanylmethyl)phenol scaffold. Computational modeling studies published in early 2024 have provided valuable predictions about how modifications to this core structure might affect biological activity and target binding. These insights are guiding the design of next-generation compounds with enhanced therapeutic potential.

In conclusion, 3-fluoro-4-(sulfanylmethyl)phenol (CAS: 1894481-79-8) represents a promising chemical entity with diverse applications in pharmaceutical research. The recent progress in understanding its properties and potential uses underscores its value as a tool compound and therapeutic candidate. As research continues, this molecule is likely to play an increasingly important role in the development of novel treatments for various diseases.